Cas no 20236-55-9 (1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1))

• Product Name: 1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1)
• CAS No: 20236-55-9
• MF: C₆H₃BaN₃O₈
• MW: 382.430317163467
• CID: 283022
• PubChem ID: 21116072
• Update Time: 2025-04-19

1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2,4,6-trinitro-, barium salt (2:1)
• barium(2+),2,4,6-trinitrobenzene-1,3-diol
• 2,4,6-trinitrobenzene-1,3-diolate
• Barium bis(2,4,6-trinitroresorcinolate)
• Barium styphnate [NA0473] [Explosive 1.1A]
• barium(+2) cation
• EINECS 243-620-9
• 1,3-Benzenediol, 2,4,6-trinitro-, barium salt (2:1)
• 20236-55-9
• Barium styphnate [NA0473] [Explosive 1.1A]

• Inchi： 1S/C6H3N3O8.Ba/c10-5-2(7(12)13)1-3(8(14)15)6(11)4(5)9(16)17;/h1,10-11H;/q;+2
• InChI Key： ZACISHMWZUXBDS-UHFFFAOYSA-N
• SMILES： [Ba+2].OC1C(=CC(=C(C=1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 705.85392
• Monoisotopic Mass: 382.897261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 398.02